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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600796

Researchers, scientists, and drug development professionals exploring the therapeutic
potential of Nervonyl Methane Sulfonate will find a conspicuous absence of published
biological data. Despite its defined chemical identity, a comprehensive literature and patent
review reveals no publicly available studies detailing its pharmacological activity, experimental
protocols, or associated signaling pathways. This technical guide summarizes the known
information about this compound and highlights the current void in the scientific literature.

Chemical Identity and Properties

Nervonyl methane sulfonate, identified by the CAS number 51040-60-9, is chemically known
as 15-Tetracosen-1-ol methanesulfonate, (Z2)-.[1] It is a methanesulfonate ester of nervonic
acid, a long-chain monounsaturated omega-9 fatty acid. The compound is commercially
available from several chemical suppliers, indicating its use as a research chemical or a
synthetic intermediate.[1][2]

Below is a table summarizing the key chemical identifiers for Nervonyl Methane Sulfonate.
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Property Value

CAS Number 51040-60-9

Chemical Name 15-Tetracosen-1-ol methanesulfonate, (2)-
Molecular Formula C25H5003S

Molecular Weight 430.73 g/mol

Synonyms Nervonyl Methane Sulfonate

The Parent Compounds: Nervonic Acid and
Methanesulfonic Acid

While no specific biological data exists for Nervonyl Methane Sulfonate, the individual parent
molecules, nervonic acid and methanesulfonic acid, are well-characterized.

Nervonic Acid (cis-15-Tetracosenoic Acid) is a key component of myelin, the protective sheath
surrounding nerve fibers. It is abundant in the white matter of the brain and is crucial for the
proper functioning of the nervous system. Research has explored the potential of nervonic acid
and its derivatives in the context of demyelinating neurological disorders such as multiple
sclerosis and adrenoleukodystrophy.[3] Patents related to nervonic acid derivatives often focus
on their anti-inflammatory and immunomodulatory effects.[4]

Methanesulfonic Acid is a simple organic sulfonic acid. Its salts and esters, known as
methanesulfonates or mesylates, are commonly used in the pharmaceutical industry. The
methanesulfonate group is often introduced to improve the solubility or stability of a drug
molecule.

Review of Existing Literature and Patents

An exhaustive search of scientific databases and patent libraries for "Nervonyl methane
sulfonate," "15-Tetracosen-1-ol methanesulfonate, (2)-," and "CAS 51040-60-9" did not yield
any studies detailing the compound's biological activity. The searches included, but were not
limited to, PubMed, Google Scholar, Scopus, and various patent offices.

The absence of published data suggests several possibilities:
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e The compound may be a novel therapeutic candidate with research data that is not yet in the
public domain.

« |t could be an intermediate in the synthesis of other, more complex molecules, and as such,
its biological properties have not been characterized.

e Research on this specific derivative may have been conducted but did not yield significant
results, and therefore was not published.

» The compound may have been synthesized for non-therapeutic applications.

Conclusion and Future Directions

Currently, there is no publicly available scientific literature to support the creation of an in-depth
technical guide on the biological activity of Nervonyl Methane Sulfonate. The core
requirements of summarizing quantitative data, detailing experimental protocols, and
visualizing signaling pathways cannot be met due to the lack of primary research on this
specific compound.

For researchers interested in this molecule, the logical next steps would involve primary
research to determine its biological effects. Initial studies could focus on:

« In vitro screening: Assessing the compound's activity in cell-based assays related to
neurological disorders, inflammation, or other relevant therapeutic areas.

» Pharmacokinetic profiling: Determining the absorption, distribution, metabolism, and
excretion (ADME) properties of the compound.

« In vivo studies: Evaluating the efficacy and safety of the compound in animal models of
disease.

Until such data becomes available, the therapeutic potential of Nervonyl Methane Sulfonate
remains speculative and is an open area for future investigation. Researchers are encouraged
to report any findings to contribute to the public scientific knowledge base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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